Cas no 23277-04-5 (Isoquinolinium,2-(phenylmethyl)-, bromide (1:1))

• Product Name: Isoquinolinium,2-(phenylmethyl)-, bromide (1:1)
• CAS No: 23277-04-5
• MF: C₁₆H₁₄BrN
• MW: 300.193063259125
• CID: 267479
• PubChem ID: 10968580
• Update Time: 2025-04-19

Isoquinolinium,2-(phenylmethyl)-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinolinium,2-(phenylmethyl)-, bromide (1:1)
• 2-benzylisoquinolin-2-ium,bromide
• 2-BENZYLISOQUINOLINIUM BROMIDE
• 1-benzylisoquinolinium bromide
• 2-Benzylisochinoliniumbromid
• 2-benzyl-isoquinolinium,bromide
• HMS2795H21
• N-benzylisoquinolinium bromide
• SCHEMBL3601825
• SMR000475733
• FT-0611313
• CHEMBL1723898
• Isoquinolinium, 2-(phenylmethyl)-, bromide (1:1)
• 2-benzylisoquinolin-2-ium bromide
• 2-benzylisoquinolin-2-ium;bromide
• DTXSID30450216
• 23277-04-5
• NSC-131465
• NSC131465
• BURIMAMIDEOXALATE
• MLS001178430
• FYT4PG4FMK
• AKOS024341733
• Isoquinolinium, 2-(phenylmethyl)-, bromide

• MDL： MFCD00234913
• Inchi： 1S/C16H14N.BrH/c1-2-6-14(7-3-1)12-17-11-10-15-8-4-5-9-16(15)13-17;/h1-11,13H,12H2;1H/q+1;/p-1
• InChI Key： HIGCDVRJXBJGLM-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=CC2C=CC=CC=2C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.03100
• Monoisotopic Mass: 299.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88000
• LogP: 0.17960